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Compound of Interest

Compound Name: Atr-IN-4

Cat. No.: B10857828 Get Quote

Essential Safety and Handling Guide for Atr-IN-4
Disclaimer: No specific Safety Data Sheet (SDS) for Atr-IN-4 was publicly available at the time

of this writing. The following guidance is based on the safety information for the structurally

related compound, ATR-IN-11, and established best practices for handling potent, powdered

kinase inhibitors in a laboratory setting. Researchers should always consult their institution's

safety office and perform a risk assessment before handling any new chemical.

Atr-IN-4 is a potent Ataxia telangiectasia mutated and Rad3-related (ATR) kinase inhibitor.[1]

Due to its potency and classification as a hazardous chemical, stringent safety protocols are

necessary to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Atr-IN-4 in its powdered form and in solution.
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Body Part Required PPE
Specifications and Best

Practices

Hands Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves. The outer glove

should be regularly changed,

especially after direct contact

with the compound. Ensure

gloves are compatible with the

solvents used.

Eyes
Safety Goggles with Side

Shields or a Face Shield

Chemical splash goggles are

mandatory. A face shield

should be worn over safety

glasses when there is a

significant risk of splashes,

such as during bulk handling

or dissolution.[2]

Body
Disposable, Low-Permeability

Gown

A disposable gown designed

for handling hazardous drugs

should be worn over personal

clothing.[3] Ensure the gown is

closed at the back and has

long, cuffed sleeves.

Respiratory
NIOSH-approved Respirator

(e.g., N95)

When handling the powdered

form outside of a certified

chemical fume hood or

ventilated balance enclosure, a

NIOSH-approved respirator is

essential to prevent inhalation

of airborne particles.[4][5]

Feet Closed-toe Shoes

Impermeable, closed-toe

shoes should always be worn

in the laboratory.
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1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Atr-IN-4 should be stored in a tightly sealed container in a cool, well-ventilated area, away

from direct sunlight and sources of ignition.[6]

Recommended storage temperatures are -20°C for the powder and -80°C for solutions.[1]

Clearly label the storage location with appropriate hazard warnings.

2. Handling and Weighing (Powder):

All handling of powdered Atr-IN-4 must be conducted in a certified chemical fume hood or a

ventilated balance enclosure to minimize inhalation exposure.[7][8]

Before weighing, decontaminate the work surface.

Use dedicated spatulas and weighing papers.

To avoid creating dust, do not pour the powder directly from the container.[7] Use a spatula

to transfer small amounts.

Close the container immediately after use.

3. Preparation of Solutions:

When dissolving the powder, add the solvent slowly to the vial containing the compound to

prevent splashing.

If sonication is required, ensure the vial is securely capped and perform this step within the

fume hood.[4]

Label all solutions with the compound name, concentration, solvent, date, and appropriate

hazard symbols.

4. Experimental Use:
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When using solutions of Atr-IN-4, wear all recommended PPE.

Work over a disposable absorbent bench liner to contain any potential spills.

Avoid the generation of aerosols.

Disposal Plan
All waste contaminated with Atr-IN-4, including empty containers, used PPE, and experimental

materials, must be disposed of as hazardous chemical waste.

Solid Waste:

Collect all contaminated solid waste (e.g., gloves, gowns, weighing papers, pipette tips) in

a dedicated, clearly labeled hazardous waste bag or container.[4]

Liquid Waste:

Collect all liquid waste containing Atr-IN-4 in a sealed, leak-proof, and appropriately

labeled hazardous waste container.

Disposal:

Dispose of all hazardous waste through your institution's Environmental Health and Safety

(EHS) office, following all local, state, and federal regulations. Do not pour any waste

containing Atr-IN-4 down the drain.[6]

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention.[6]

Eye Contact: Immediately flush eyes with a large amount of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[6]

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

medical attention.[6]
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Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[6]

Spill:

For small spills, absorb the material with an inert absorbent material and place it in a

sealed container for hazardous waste disposal.

For larger spills, evacuate the area and contact your institution's EHS office immediately.

Visual Workflow for Handling Atr-IN-4
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Caption: Workflow for the safe handling and disposal of Atr-IN-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

3. pogo.ca [pogo.ca]

4. tmi.utexas.edu [tmi.utexas.edu]

5. gerpac.eu [gerpac.eu]

6. ATR-IN-11|MSDS [dcchemicals.com]

7. ehs.wisc.edu [ehs.wisc.edu]

8. Powder Handling - AirClean Systems [aircleansystems.com]

To cite this document: BenchChem. [Personal protective equipment for handling Atr-IN-4].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857828#personal-protective-equipment-for-
handling-atr-in-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

